[2-(Benzyloxy)-5-formylphenyl]methyl methanesulfonate

• CAS No.: 402573-95-9
• Molecular Formula: C16H16O5S
• Molecular Weight: 320.4 g/mol
• IUPAC Name: (5-formyl-2-phenylmethoxyphenyl)methyl methanesulfonate
• InChI: InChI=1S/C16H16O5S/c1-22(18,19)21-12-15-9-14(10-17)7-8-16(15)20-11-13-5-3-2-4-6-13/h2-10H,11-12H2,1H3
• InChI Key: HZQDBFJELNYTKE-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OCC1=C(C=CC(=C1)C=O)OCC2=CC=CC=C2

Description

[2-(Benzyloxy)-5-formylphenyl]methyl methanesulfonate is a useful research compound. Its molecular formula is C16H16O5S and its molecular weight is 320.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methanesulfonyl chloride (2.50 g) was added to a stirred solution of 3-(hydroxymethyl)-4-phenylmethoxybenzaldehyde (4.00 g) in dichloromethane (50 ml) at 0° C. To this solution was then added diisopropylethylamine (8.1 ml) over approx. 2 minutes. After stirring for a further 5 minutes the reaction mixture was partitioned between dichloromethane and water. The organic layer was washed with dilute hydrochloric acid, dried over sodium sulfate, filtered and concentrated under reduced pressure to give pale straw coloured oil. Addition of diethyl ether caused the product to crystallize. This material was collected and washed with more diethyl ether to give 3-[[(methylsulfonyl)oxy]methyl]-4-phenylmethoxybenzaldehyde (4.51 g) as off-white crystals. 1H NMR (CDCl3) δ9.78 (s, 1H, CHO); 5.22 (s, 2H); 5.10 (s, 2H); 2.83 (s, 3H). TLC (silica gel): Rf=0.4 (dichloromethane: diethyl ether, 24:1).